3-(methylthio)propyl butyrate
3-(methylthio)propyl butyrate
Methionyl butyrate belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Methionyl butyrate is considered to be a practically insoluble (in water) and relatively neutral molecule. Methionyl butyrate has been primarily detected in urine. Within the cell, methionyl butyrate is primarily located in the membrane (predicted from logP) and cytoplasm. Methionyl butyrate has a cabbage and sulfurous taste.
Brand Name:
Vulcanchem
CAS No.:
16630-60-7
VCID:
VC0107387
InChI:
InChI=1S/C8H16O2S/c1-3-5-8(9)10-6-4-7-11-2/h3-7H2,1-2H3
SMILES:
CCCC(=O)OCCCSC
Molecular Formula:
C8H16O2S
Molecular Weight:
176.28 g/mol
3-(methylthio)propyl butyrate
CAS No.: 16630-60-7
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VCID: VC0107387
Molecular Formula: C8H16O2S
Molecular Weight: 176.28 g/mol
CAS No. | 16630-60-7 |
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Product Name | 3-(methylthio)propyl butyrate |
Molecular Formula | C8H16O2S |
Molecular Weight | 176.28 g/mol |
IUPAC Name | 3-methylsulfanylpropyl butanoate |
Standard InChI | InChI=1S/C8H16O2S/c1-3-5-8(9)10-6-4-7-11-2/h3-7H2,1-2H3 |
Standard InChIKey | HSCZLQOPSGMKTK-UHFFFAOYSA-N |
SMILES | CCCC(=O)OCCCSC |
Canonical SMILES | CCCC(=O)OCCCSC |
Density | 0.995-1.001 |
Physical Description | Colourless liquid; Cabbage/sewer odou |
Description | Methionyl butyrate belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Methionyl butyrate is considered to be a practically insoluble (in water) and relatively neutral molecule. Methionyl butyrate has been primarily detected in urine. Within the cell, methionyl butyrate is primarily located in the membrane (predicted from logP) and cytoplasm. Methionyl butyrate has a cabbage and sulfurous taste. |
Solubility | Practically insoluble to insoluble in water Soluble (in ethanol) |
PubChem Compound | 85520 |
Last Modified | Nov 17 2021 |
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